1'-((3-chloro-4-methoxyphenyl)sulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one

• IUPAC Name: 1'-(3-chloro-4-methoxyphenyl)sulfonylspiro[2-benzofuran-3,4'-piperidine]-1-one
• InChI: InChI=1S/C19H18ClNO5S/c1-25-17-7-6-13(12-16(17)20)27(23,24)21-10-8-19(9-11-21)15-5-3-2-4-14(15)18(22)26-19/h2-7,12H,8-11H2,1H3
• InChI Key: JEDXSCGGZCBPEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC3(CC2)C4=CC=CC=C4C(=O)O3)Cl
• Molecular Formula: C19H18ClNO5S
• Molecular Weight: 407.9 g/mol

Description

The compound “1’-((3-chloro-4-methoxyphenyl)sulfonyl)-3H-spiro[isobenzofuran-1,4’-piperidin]-3-one” is a complex organic molecule. Unfortunately, there’s limited information available specifically about this compound.

Synthesis Analysis

While there’s no direct information available on the synthesis of this specific compound, there are general methods for the synthesis of piperazine derivatives, which include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Scientific Research Applications

Sigma Ligands and Selectivity

• A study by Moltzen, Perregaard, and Meier (1995) explored spiro[isobenzofuran-1(3H),4'-piperidines] and related derivatives as sigma ligands. They found these compounds to be selective sigma 2 ligands with subnanomolar affinity. This research is crucial in understanding the structural factors that govern sigma 1/sigma 2 affinity and selectivity within this class of compounds, highlighting the importance of the N-substituent for affinity and selectivity (Moltzen, Perregaard, & Meier, 1995).

Central Nervous System Agents

• Allen et al. (1978) synthesized spiro[isobenzofuran-1(3H),4'-piperidines] as potential central nervous system agents. They found these compounds more potent than chlorpromazine in the Sidman avoidance paradigm in rats, indicating their potential as neuroleptic agents (Allen et al., 1978).

Diuretic and Antihypertensive Properties

• Klioze and Novick (1978) reported on the antihypertensive and diuretic activity of N-sulfur derivatives of spiro[isobenzofuran-1(3H),4'-piperidine]. They found species-specific diuretic and antihypertensive activity in rats, which could have implications for the development of new drugs in these categories (Klioze & Novick, 1978).

Crystal Structure Analysis

• Akkurt et al. (2010) performed a detailed analysis of the crystal structure of a compound similar to 1'-((3-chloro-4-methoxyphenyl)sulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one. This study provides insights into the molecular geometry and conformation, which are vital for understanding the chemical and physical properties of these compounds (Akkurt et al., 2010).

Other Applications

• Other studies have explored the synthesis and application of spiro[isobenzofuran-1(3H),4'-piperidines] and related compounds in various contexts, including their use as central nervous system agents, potential in pharmacological treatments, and their structural and chemical properties. These studies contribute to a broader understanding of the potential applications of these compounds in scientific research and drug development (Klioze et al., 1977), (Bauer et al., 1976).